![molecular formula C18H16N4O2 B5617339 N-[2-(1,3-benzodioxol-5-yl)ethyl]-4-(2-pyridinyl)-2-pyrimidinamine](/img/structure/B5617339.png)
N-[2-(1,3-benzodioxol-5-yl)ethyl]-4-(2-pyridinyl)-2-pyrimidinamine
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions, including condensation, nucleophilic substitution, and catalytic processes. For instance, the synthesis and characterization of similar benzodioxole derivatives have been reported, showcasing methods that could potentially apply to our compound of interest. These methods utilize various reagents and catalysts under controlled conditions to achieve the desired product (Attia et al., 2014).
Molecular Structure Analysis
The molecular structure of such compounds is typically analyzed using X-ray crystallography, which provides detailed information on the arrangement of atoms within the molecule. For related compounds, single crystal X-ray structure determination has confirmed specific bonding patterns and molecular conformations, which are essential for understanding the chemical behavior of these molecules (Jacobs et al., 2013).
Chemical Reactions and Properties
The chemical reactivity and properties of N-[2-(1,3-benzodioxol-5-yl)ethyl]-4-(2-pyridinyl)-2-pyrimidinamine and its analogs involve interactions with various reagents and conditions leading to a range of reactions such as alkylation, acylation, and sulfonation. These reactions can significantly alter the compound's chemical behavior and its biological activity. Studies on similar compounds have highlighted their antimicrobial properties, providing insights into potential applications in developing new therapeutic agents (Attia et al., 2014).
Physical Properties Analysis
The physical properties of chemical compounds, including melting points, solubility, and crystalline structure, are crucial for their practical application. These properties are often determined using various analytical techniques such as differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), and solubility tests. Research on related compounds provides a basis for understanding the physical characteristics that can be expected for N-[2-(1,3-benzodioxol-5-yl)ethyl]-4-(2-pyridinyl)-2-pyrimidinamine (Bhoi et al., 2016).
properties
IUPAC Name |
N-[2-(1,3-benzodioxol-5-yl)ethyl]-4-pyridin-2-ylpyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O2/c1-2-8-19-14(3-1)15-7-10-21-18(22-15)20-9-6-13-4-5-16-17(11-13)24-12-23-16/h1-5,7-8,10-11H,6,9,12H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZGWVKYBUXWUBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CCNC3=NC=CC(=N3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1,3-benzodioxol-5-yl)ethyl]-4-(2-pyridinyl)-2-pyrimidinamine |
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